Cas no 1910707-55-9 (2-Amino-2-(pyrrolidin-3-YL)acetic acid 2hcl)

• Product Name: 2-Amino-2-(pyrrolidin-3-YL)acetic acid 2hcl
• CAS No: 1910707-55-9
• MF: C₆H₁₄Cl₂N₂O₂
• MW: 217.093559741974
• MDL: MFCD27991366
• CID: 4779724
• Update Time: 2026-02-27

2-Amino-2-(pyrrolidin-3-YL)acetic acid 2hcl Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(PYRROLIDIN-3-YL)ACETIC ACID 2HCL
• 2-Amino-2-(pyrrolidin-3-yl)acetic acid dihydrochloride
• a-Amino-3-pyrrolidineacetic acid 2HCl
• 2-amino-2-(pyrrolidin-3-yl)acetic acid (hydrochloride)(1:2)
• 2-Amino-2-(pyrrolidin-3-YL)acetic acid 2hcl

• MDL： MFCD27991366
• Inchi： 1S/C6H12N2O2.2ClH/c7-5(6(9)10)4-1-2-8-3-4;;/h4-5,8H,1-3,7H2,(H,9,10);2*1H
• InChI Key： HOBJVOBXDWYSLG-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C(C1CNCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 75.4

Additional information on 2-Amino-2-(pyrrolidin-3-YL)acetic acid 2hcl

2-Amino-2-(pyrrolidin-3-YL)acetic acid 2HCl: A Comprehensive Overview

2-Amino-2-(pyrrolidin-3-YL)acetic acid 2HCl is a compound with the CAS number 1910707-55-9, which has garnered significant attention in the fields of chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The molecule consists of a pyrrolidine ring attached to an amino-acetic acid moiety, which contributes to its versatile chemical properties.

The pyrrolidine ring in the structure plays a crucial role in determining the compound's reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic structures in modulating pharmacokinetic properties, making 2-Amino-2-(pyrrolidin-3-YL)acetic acid 2HCl a promising candidate for various therapeutic applications. Researchers have explored its potential as a building block for peptide synthesis, where its amino group can be utilized to form amide bonds with other amino acids or peptides.

In terms of synthesis, 2-Amino-2-(pyrrolidin-3-YL)acetic acid 2HCl can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One of the most efficient routes involves the reaction of pyrrolidine with an appropriate aldehyde or ketone, followed by subsequent functionalization to introduce the amino-acetic acid group. The use of acidic conditions, such as hydrochloric acid (HCl), is essential for protonating the nitrogen atoms and stabilizing the intermediate species during the reaction.

The compound's physical properties are also worth noting. Its molecular weight is approximately 185.64 g/mol, and it exists as a white crystalline solid under standard conditions. The solubility of 1910707-55-9 in water is relatively high, making it suitable for use in aqueous-based formulations or reactions. Additionally, its melting point is around 160°C, which indicates moderate thermal stability.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various biological systems. For instance, molecular docking studies have revealed that 2-Amino-2-(pyrrolidin-3-YL)acetic acid 2HCl has a high affinity for certain protein targets, suggesting its potential as a lead compound in drug discovery programs. Furthermore, quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are critical for understanding its interaction with biomolecules.

One area where this compound has shown particular promise is in the development of peptide-based drugs. The presence of both an amino group and a carboxylic acid group allows for the formation of peptide bonds, enabling the construction of complex polypeptide chains with tailored functionalities. This property has led to its use in peptide synthesis libraries, where it serves as a key component for generating diverse bioactive molecules.

In addition to its role in peptide synthesis, 1910707-55-9 has also been investigated for its potential as a chiral auxiliary in asymmetric synthesis. The pyrrolidine ring imparts chirality to the molecule, which can be leveraged to induce enantioselectivity in organic reactions. This application is particularly valuable in the pharmaceutical industry, where enantiopure compounds are often required for therapeutic purposes.

From an environmental standpoint, the biodegradability of 2-Amino-2-(pyrrolidin-3-YL)acetic acid 2HCl has been assessed under simulated environmental conditions. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential impact on ecosystems. This characteristic aligns with current trends toward sustainable chemistry practices and green chemical synthesis.

In conclusion, CAS No. 1910707-55-9, or 2-Amino-2-(pyrrolidin-3-YL)acetic acid 2HCl, represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, favorable physical properties, and potential for further functionalization make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of modern chemistry and pharmacology.